Cas no 927691-32-5 (4-(3R)-pyrrolidin-3-yloxypyridine)
4-(3R)-pyrrolidin-3-yloxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-((R)-Pyrrolidin-3-yloxy)-pyridine hydrochloride
- (R)-4-(Pyrrolidin-3-yloxy)pyridine HCl
- SBB075385
- 4-((3R)pyrrolidin-3-yloxy)pyridine, chloride
- 4-((R)-Pyrrolidin-3-yloxy)pyridine hydrochloride
- 4-[(3R)-PYRROLIDIN-3-YLOXY]PYRIDINE HYDROCHLORIDE
- 4-(3R)-pyrrolidin-3-yloxypyridine
-
- Inchi: 1S/C9H12N2O.ClH/c1-4-10-5-2-8(1)12-9-3-6-11-7-9;/h1-2,4-5,9,11H,3,6-7H2;1H/t9-;/m1./s1
- InChI Key: JVISUMSUTIGTRO-SBSPUUFOSA-N
- SMILES: Cl.O(C1C=CN=CC=1)[C@H]1CNCC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 135
- Topological Polar Surface Area: 34.2
4-(3R)-pyrrolidin-3-yloxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P927690-10mg |
4-[(3R)-pyrrolidin-3-yloxy]pyridine |
927691-32-5 | 10mg |
$ 70.00 | 2022-06-03 | ||
| TRC | P927690-50mg |
4-[(3R)-pyrrolidin-3-yloxy]pyridine |
927691-32-5 | 50mg |
$ 230.00 | 2022-06-03 | ||
| TRC | P927690-100mg |
4-[(3R)-pyrrolidin-3-yloxy]pyridine |
927691-32-5 | 100mg |
$ 365.00 | 2022-06-03 | ||
| Chemenu | CM411744-250mg |
4-[(3R)-pyrrolidin-3-yloxy]pyridine |
927691-32-5 | 95%+ | 250mg |
$972 | 2023-01-01 | |
| Chemenu | CM411744-500mg |
4-[(3R)-pyrrolidin-3-yloxy]pyridine |
927691-32-5 | 95%+ | 500mg |
$992 | 2023-01-01 | |
| Chemenu | CM411744-1g |
4-[(3R)-pyrrolidin-3-yloxy]pyridine |
927691-32-5 | 95%+ | 1g |
$1032 | 2023-01-01 | |
| Fluorochem | 090319-500mg |
4-((R)-Pyrrolidin-3-yloxy)-pyridine hydrochloride |
927691-32-5 | 95% | 500mg |
£320.00 | 2022-03-01 | |
| Enamine | EN300-178479-0.05g |
4-[(3R)-pyrrolidin-3-yloxy]pyridine |
927691-32-5 | 80% | 0.05g |
$218.0 | 2023-09-19 | |
| Enamine | EN300-178479-0.1g |
4-[(3R)-pyrrolidin-3-yloxy]pyridine |
927691-32-5 | 80% | 0.1g |
$326.0 | 2023-09-19 | |
| Enamine | EN300-178479-0.25g |
4-[(3R)-pyrrolidin-3-yloxy]pyridine |
927691-32-5 | 80% | 0.25g |
$466.0 | 2023-09-19 |
4-(3R)-pyrrolidin-3-yloxypyridine Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 4-(3R)-pyrrolidin-3-yloxypyridine
Introduction to 4-(3R)-pyrrolidin-3-yloxypyridine (CAS No. 927691-32-5)
4-(3R)-pyrrolidin-3-yloxypyridine, identified by its Chemical Abstracts Service (CAS) number 927691-32-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule, featuring a pyrrolidine and pyridine scaffold, has garnered attention due to its structural complexity and potential biological activities. The stereochemical configuration at the 3R position of the pyrrolidine ring contributes to its unique pharmacophoric properties, making it a valuable scaffold for drug discovery and development.
The structural motif of 4-(3R)-pyrrolidin-3-yloxypyridine combines the versatility of the pyrrolidine ring with the electron-deficient nature of the pyridine moiety. This combination is particularly appealing in medicinal chemistry, as it allows for diverse interactions with biological targets. The 3-hydroxypyridine derivative serves as a key pharmacophore, enabling hydrogen bonding and hydrophobic interactions with protein receptors. Such interactions are critical for modulating enzyme activity and receptor binding, which are pivotal in therapeutic interventions.
In recent years, there has been a surge in research focused on developing novel small molecules that can modulate neurological and cardiovascular pathways. The pyrrolidin-3-yloxy group in 4-(3R)-pyrrolidin-3-yloxypyridine has been identified as a promising pharmacological moiety due to its ability to interact with a variety of biological targets. Studies have demonstrated that derivatives of this scaffold exhibit potential in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses and pain signaling.
Moreover, the stereochemistry at the 3R position has been shown to significantly influence the pharmacokinetic and pharmacodynamic properties of the compound. The (3R)-configuration enhances binding affinity and selectivity, reducing off-target effects and improving therapeutic efficacy. This stereochemical specificity is a hallmark of modern drug design, where precise molecular architecture is tailored to optimize biological activity.
The synthesis of 4-(3R)-pyrrolidin-3-yloxypyridine involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired stereocenter efficiently. These synthetic strategies not only enhance scalability but also ensure the preservation of the delicate stereoelectronic properties essential for biological activity.
Recent advances in computational chemistry have further accelerated the discovery process for compounds like 4-(3R)-pyrrolidin-3-yloxypyridine. Molecular modeling techniques have been utilized to predict binding interactions with target proteins, providing insights into how modifications at different positions can enhance potency and selectivity. Such computational approaches complement experimental efforts, allowing researchers to design more effective derivatives with fewer iterations.
In preclinical studies, 4-(3R)-pyrrolidin-3-yloxypyridine has demonstrated promising activities in models of inflammation and pain modulation. The compound’s ability to inhibit key inflammatory mediators suggests its potential as a therapeutic agent for conditions such as rheumatoid arthritis and neuropathic pain. Additionally, its interaction with ion channels has raised interest in its possible applications for treating neurological disorders.
The development of novel drug candidates like 4-(3R)-pyrrolidin-3-yloxypyridine (CAS No. 927691-32-5) is often hampered by challenges in formulation and bioavailability. However, recent innovations in drug delivery systems have provided solutions to these issues. Liposomal encapsulation and prodrug strategies have been explored to enhance solubility and target specificity, improving overall therapeutic outcomes.
The future direction of research on 4-(3R)-pyrrolidin-3-yloxypyridine includes exploring its potential in combination therapies. By pairing this compound with other bioactive molecules, researchers aim to achieve synergistic effects that could lead to more robust therapeutic responses. Furthermore, investigating its mechanism of action at a molecular level will provide deeper insights into its biological relevance and guide further optimization efforts.
In conclusion, 4-(3R)-pyrrolidin-3-yloxypyridine represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its synthesis, characterized by sophisticated organic transformations and stereochemical precision, underscores the importance of meticulous molecular design in drug development. As research continues to uncover new applications for this compound, it holds great potential for addressing unmet medical needs across various therapeutic areas.
927691-32-5 (4-(3R)-pyrrolidin-3-yloxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)